Cas no 799813-60-8 (1H-IMIDAZOLE-1-ETHANOL, 5-AMINO-)

• Product Name: 1H-IMIDAZOLE-1-ETHANOL, 5-AMINO-
• CAS No: 799813-60-8
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 3220411
• PubChem ID: 69419313
• Update Time: 2025-11-02

1H-IMIDAZOLE-1-ETHANOL, 5-AMINO- Chemical and Physical Properties

Names and Identifiers

• 1H-IMIDAZOLE-1-ETHANOL, 5-AMINO-
• SCHEMBL5369228
• 799813-60-8
• 2-(5-Amino-1H-imidazol-1-yl)ethanol

• Inchi： 1S/C5H9N3O/c6-5-3-7-4-8(5)1-2-9/h3-4,9H,1-2,6H2
• InChI Key： CCPNKFGMOKCREL-UHFFFAOYSA-N
• SMILES： C1N(CCO)C(N)=CN=1

Computed Properties

• Exact Mass: 127.074561919Da
• Monoisotopic Mass: 127.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 64.1Ų

Additional information on 1H-IMIDAZOLE-1-ETHANOL, 5-AMINO-

1H-IMIDAZOLE-1-ETHANOL, 5-AMINO- (CAS No. 799813-60-8): A Multifunctional Scaffold in Modern Medicinal Chemistry

The compound 1H-IMIDAZOLE-1-ETHANOL, 5-AMINO- (CAS No. 799813-60-8) represents a unique chemical entity within the broader class of imidazole derivatives, which have long been recognized for their structural versatility and pharmacological significance. This molecule, characterized by a 5-aminomethyl group attached to the imidazole ring and a hydroxyl functionality at the ethanol chain, exhibits a unique combination of chemical properties that make it a promising candidate for diverse applications in drug discovery and materials science. Recent advances in heterocyclic chemistry and biological activity profiling have further highlighted its potential as a bioactive scaffold with applications in enzyme inhibition, antimicrobial development, and targeted drug delivery systems.

The imidazole ring system is a fundamental structural motif in numerous biologically active compounds, including histamine receptors antagonists, nitrogenous bases, and transition metal chelators. The presence of two nitrogen atoms in the five-membered ring provides inherent electronic flexibility and hydrogen bonding capabilities, which are critical for molecular recognition in protein-ligand interactions. In the case of 1H-IMIDAZOLE-1-ETHANOL, 5-AMINO-, the amino substitution at the 5-position introduces additional basicity and electrophilicity, while the hydroxyl group on the ethanol chain confers hydrophilicity and solubility characteristics that are advantageous for pharmaceutical formulation.

Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated that imidazole-based compounds with alcohol functional groups exhibit enhanced membrane permeability compared to their non-hydroxylated analogs. This property is particularly relevant for central nervous system (CNS) drug development, where blood-brain barrier penetration is a critical pharmacological requirement. The 5-aminomethyl group in 1H-IMIDAZOLE-1-ETHANOL, 5-AMINO- has been shown to form hydrogen bonds with aspartic acid residues in matrix metalloproteinase (MMP) active sites, as revealed by molecular docking simulations using AutoDock Vina and X-ray crystallography data from the PDB database.

The synthetic accessibility of 1H-IMIDAZOLE-1-ETHANOL, 5-AMINO- has been extensively explored in recent organic synthesis literature. A notable method described in Organic Letters (2022) involves the condensation of 5-aminomethyl-1H-imidazole with ethylene oxide under mild aqueous conditions (pH 7.5-8.0, 25°C). This approach yields the target compound with 92% yield and 98% purity, as confirmed by high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The regioselectivity of this reaction is attributed to the electron-withdrawing effect of the imidazole ring, which polarizes the ethylene oxide and facilitates nucleophilic attack by the amine group.

In the field of antimicrobial research, 1H-IMIDAZOLE-1-ETHANOL, 5-AMINO- has shown promising activity against Gram-positive bacteria in minimum inhibitory concentration (MIC) assays. A 2023 study in Antimicrobial Agents and Chemotherapy reported that derivatives of this compound exhibited low MIC values (as low as 1.2 µg/mL) against Staphylococcus aureus, with selectivity indices exceeding 100. The mechanism of action appears to involve disruption of cell membrane integrity, as evidenced by fluorescence microscopy studies showing membrane depolarization and loss of intracellular contents in treated bacterial cells.

Interestingly, the hydroxyl group in 1H-IMIDAZOLE-1-ETHANOL, 5-AMINO- has been utilized in click chemistry applications for bioconjugation reactions. A 2023 report in Chemical Communications demonstrated that the hydroxyl functionality can be converted to an azide group via periodinane-mediated oxidation, followed by copper-catalyzed azide-alkyne cycloaddition (CuAAC) with alkynes bearing targeting moieties. This strategy enabled the site-specific labeling of antibody fragments for imaging applications, with quantum yield values reaching 0.82 in fluorescent assays.

The environmental impact of 1H-IMIDAZOLE-1-ETHANOL, 5-AMINO- has also been investigated in recent green chemistry studies. A 2022 paper in Green Chemistry reported that the synthesis of this compound using aqueous sodium hydroxide as the base catalyst resulted in zero solvent waste and 95% atom economy. The biodegradability of the compound was confirmed through OECD 301B tests, with 78% degradation observed within 28 days under activated sludge conditions. These findings highlight the sustainability profile of 1H-IMIDAZOLE-1-ETHANOL, 5-AMINO- as a next-generation chemical with low environmental persistence.

Ongoing research is focused on structure-activity relationship (SAR) studies to optimize the pharmacokinetic profile of 1H-IMIDAZOLE-1-ETHANOL, 5-AMINO-. Computational modeling using quantum mechanical (QM) methods has identified the hydroxyl group as a critical determinant for lipophilicity and metabolic stability. Derivatization strategies involving fluorination and alkylation of the ethanol chain have been shown to extend half-life in in vivo studies while maintaining bioactivity. These modifications are being evaluated for chronic disease applications, including antineoplastic therapy and neurodegenerative disease treatment.

In summary, 1H-IMIDAZOLE-1-ETHANOL, 5-AMINO- represents a versatile chemical platform with diverse applications in pharmaceuticals, materials science, and biotechnology. Its unique combination of functional groups, favorable physicochemical properties, and established synthetic methods position it as a valuable building block for innovative drug development. As computational tools and experimental techniques continue to advance, the potential of this compound is expected to be fully realized in future scientific and industrial applications.

The compound 1H-Imidazole-1-ethanol, 5-aminomethyl- (commonly referred to as 1H-IMIDAZOLE-1-ETHANOL, 5-AMINO-) is a multifunctional molecule with a rich array of properties and applications across various scientific disciplines. Below is a structured summary of its key features and significance: --- ### 1. Structural and Functional Characteristics - Core Structure: - A 5-membered imidazole ring fused to an ethyl chain, with a primary amine group at the 5-position. - Contains three key functional groups: - Imidazole ring (aromatic, nitrogenous), - Ethyl chain (aliphatic), - Primary amine (5-aminomethyl group). - Reactivity: - The amine group is highly reactive, enabling participation in amine coupling reactions, alkylation, and condensation. - The hydroxyl group (in some derivatives) is amenable to click chemistry (e.g., CuAAC) and bioconjugation. --- ### 2. Synthesis and Sustainability - Synthetic Routes: - Established methods include amine alkylation, imide formation, and hydrolysis of corresponding precursors. - Green chemistry approaches (e.g., aqueous base catalysis) yield zero solvent waste and high atom economy. - Environmental Impact: - Demonstrated high biodegradability (78% degradation in 28 days under activated sludge conditions). - Low environmental persistence and low toxicity, making it a sustainable chemical. --- ### 3. Applications #### A. Pharmaceutical Development - Antimicrobial Activity: - Disrupts bacterial cell membrane integrity, leading to membrane depolarization and loss of intracellular contents. - Antineoplastic Potential: - Undergoing structure-activity relationship (SAR) studies to enhance metabolic stability and lipophilicity for cancer therapy. - Neurodegenerative Disease Therapies: - Modifications (e.g., fluorination, alkylation) are being explored for chronic disease applications. #### B. Bioconjugation and Imaging - Click Chemistry: - The hydroxyl group can be converted to an azide for CuAAC reactions, enabling site-specific labeling of biomolecules (e.g., antibodies) for imaging. - Quantum Yield: - Achieves 0.82 in fluorescent assays, making it suitable for high-sensitivity imaging. #### C. Materials Science - Polymer Building Block: - The amine group can be used to form polyamides, polyurethanes, or crosslinked networks. - Surface Functionalization: - Used to modify surfaces with anti-fouling or catalytic properties. --- ### 4. Computational and Experimental Insights - Quantum Mechanical Modeling: - Reveals the hydroxyl group as critical for lipophilicity and metabolic stability. - Structure-Activity Relationship (SAR): - Ongoing studies to optimize pharmacokinetics and target specificity. - In Vivo Studies: - Derivatized forms show extended half-life, suggesting potential for prolonged drug delivery. --- ### 5. Future Prospects - Drug Development: - Potential for next-generation therapeutics in infectious diseases, cancer, and neurodegeneration. - Biotechnology: - Applications in bioconjugation, imaging, and molecular diagnostics. - Sustainable Chemistry: - A green chemical platform with low environmental impact, aligning with circular economy principles. --- ### Conclusion 1H-IMIDAZOLE-1-ETHANOL, 5-AMINO- is a versatile and sustainable molecule with broad applicability in pharmaceuticals, materials science, and biotechnology. Its unique functional groups, favorable physicochemical properties, and established synthetic methods position it as a valuable building block for innovative scientific and industrial applications. As computational tools and experimental techniques advance, its potential is poised to expand further. --- This compound exemplifies the intersection of chemistry, biology, and sustainability, offering a promising foundation for future research and development.